4-ethoxy-N-mesitylbenzenesulfonamide

• Molecular Formula: C17H21NO3S
• Molecular Weight: 319.4g/mol
• IUPAC Name: 4-ethoxy-N-(2,4,6-trimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C17H21NO3S/c1-5-21-15-6-8-16(9-7-15)22(19,20)18-17-13(3)10-12(2)11-14(17)4/h6-11,18H,5H2,1-4H3
• InChI Key: ZTDNJZBUTWTQEW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=C(C=C2C)C)C

Description

4-Ethoxy-N-mesitylbenzenesulfonamide is a sulfonamide derivative characterized by a para-ethoxy group on the benzene ring and a mesityl (2,4,6-trimethylphenyl) group attached to the sulfonamide nitrogen. Sulfonamides are widely studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Sulfonamides

Substituent Effects on Physicochemical Properties

The substituents on the benzene ring and sulfonamide nitrogen significantly alter physicochemical properties. Below is a comparative analysis with key analogs:

Compound	Ring Substituent	N-Substituent	Molecular Weight	Key Properties
4-Ethoxy-N-mesitylbenzenesulfonamide	Ethoxy (para)	Mesityl (2,4,6-trimethylphenyl)	~349.45*	High steric bulk, moderate solubility in organic solvents, potential for lipophilicity
N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide	Methoxy (meta)	4-Cyanophenyl	318.34	Polar due to cyano group; lower lipophilicity compared to mesityl derivatives.
4-Methyl-N-{4-[(5-methyloxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	Methyl (para)	Oxazole-linked phenyl	403.45	Enhanced rigidity from oxazole; moderate antimicrobial activity .
4-Methoxy-N-methylbenzenesulfonamide	Methoxy (para)	Methyl	201.24	Lower molecular weight; higher aqueous solubility; industrial use .
4-Ethoxy-N-(2-thienylmethyl)benzenesulfonamide	Ethoxy (para)	Thienylmethyl	297.39	Thiophene introduces π-π stacking potential; used in catalytic studies .

*Estimated based on molecular formula C₁₈H₂₁NO₃S.

Key Observations :

• Solubility : Ethoxy and methoxy groups enhance solubility in polar solvents compared to purely alkyl-substituted analogs (e.g., 4-methyl derivatives) .
• Electron Density : Ethoxy groups donate electrons more strongly than methoxy, which may influence reactivity in electrophilic substitutions .